Cas no 2227901-25-7 ((1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227901-25-7
• MF: C₁₅H₁₁F₃O
• MW: 264.242454767227
• CID: 5760822
• PubChem ID: 150286369
• Update Time: 2025-05-20

(1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1943441
• 2227901-25-7

• Inchi： 1S/C15H11F3O/c16-15(17,18)14(19)13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13-14,19H/t14-/m1/s1
• InChI Key： GGQWHIJAHRDWPK-CQSZACIVSA-N
• SMILES： FC([C@@H](C1C2C=CC=CC=2C2C=CC=CC1=2)O)(F)F

Computed Properties

• Exact Mass: 264.07619946g/mol
• Monoisotopic Mass: 264.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227901-25-7)

(1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227901-25-7) is a specialized fluorinated organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and asymmetric synthesis. This compound features a fluorenyl group and a trifluoroethanol moiety, making it a valuable intermediate for the development of pharmaceuticals, agrochemicals, and advanced materials. Its unique stereochemistry (1R configuration) further enhances its utility in enantioselective reactions, a critical aspect of modern synthetic chemistry.

The growing demand for fluorinated building blocks in drug discovery has propelled the interest in compounds like (1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol. Researchers are particularly drawn to its ability to improve the metabolic stability and bioavailability of drug candidates, a recurring theme in recent AI-driven drug design discussions. The compound's CAS number 2227901-25-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most notable applications of (1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol is its role as a chiral auxiliary or ligand in asymmetric catalysis. The fluorenyl group provides steric bulk, while the trifluoroethanol moiety introduces electronic effects, making it a versatile tool for controlling reaction stereoselectivity. This aligns with the current trend in green chemistry, where efficient and selective synthetic methods are prioritized to minimize waste and energy consumption.

In the pharmaceutical industry, CAS 2227901-25-7 is explored for its potential in the synthesis of protease inhibitors and kinase modulators, two hot topics in cancer research and infectious disease treatment. The trifluoromethyl group's ability to modulate lipophilicity and binding affinity makes this compound a valuable asset in the quest for novel therapeutics. Recent publications have highlighted its use in the development of COVID-19 related small molecules, further emphasizing its significance in contemporary research.

From a material science perspective, (1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol serves as a precursor for fluorinated polymers and liquid crystals. These materials are in high demand for applications in flexible electronics, OLED displays, and high-performance coatings. The compound's ability to impart thermal stability and chemical resistance aligns with the industry's push toward sustainable materials, a topic dominating scientific and industrial discourse.

The synthesis of (1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol typically involves asymmetric reduction or resolution techniques, reflecting the broader interest in enantioselective synthesis. Researchers often search for optimized synthetic routes and scalable procedures for this compound, underscoring its practical importance. The availability of this compound from specialty chemical suppliers has also been a point of discussion in chemical forums and market reports.

In summary, (1R)-1-(9H-fluoren-9-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227901-25-7) stands at the intersection of multiple high-impact research areas, including medicinal chemistry, catalysis, and material science. Its unique structural features and versatile applications make it a compound of enduring interest, as evidenced by its frequent appearance in patent literature and academic journals. As the scientific community continues to explore fluorinated compounds and chiral building blocks, this molecule is poised to remain a key player in innovative research and development.